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The molecular structure of 2-bromoacetamide is nearly planar and crystallizes in the monoclinic space

group P21/c [1] [2]. Its crystal packing is stabilized by a specific hydrogen-bonded network.

¢ Primary Hydrogen Bonds: The most significant interactions are N-H:--O hydrogen bonds that link
molecules into centrosymmetric dimers. These dimers are characterized by the graph set R2%(8),
which is a classic motif for primary carboxamides [1] [2].

o Extended Network: These dimers are further connected into a ladder-type network via additional
N—H---O bonds, forming a second graph set motif, R4*(8) [1] [2].

e Supporting Interactions: The overall structure is further stabilized by weaker C-H---O and C-H---Br

contacts, which help link the layers together [1] [2].

The following table summarizes the key hydrogen-bonding geometry [2]:

D-H--A D-H (A) H--A (A) D--A (A) D-H--A (°)
N1-H1N---O1 0.82(4) 2.29(4) 2.955(4) 140(4)
N1-H2N---O1i 0.75(5) 2.17(5) 2.915(5) 172(5)
N1-H1N---Brl 0.82(4) 2.69(4) 3.120(3) 115(3)
C2-H2A.--O1li 0.99 2.55 3.462(4) 153
C2-H2B---Br1Vv 0.99 2.98 3.610(3) 122
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Symmetry codes: (i) x, -y+3/2, z-1/2; (ii) -x+2, -y+1, -z+1; (iii) -x+2, y-1/2, -z+3/2; (iv) -x+1, -y+1, -z+1

The diagram below illustrates this hydrogen-bonded network, showing the dimers and the ladder formation.
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Diagram of the hydrogen-bonded ladder network in 2-bromoacetamide, showing R2%(8) dimers and R4*(8)
linkages [1] [2].

Experimental Protocol for Crystallization

The single crystals used for the structural analysis were obtained using a purification and crystallization

procedure from a known literature method [1] [2].

e Material: 2-Bromoacetamide was used as purchased from a commercial supplier (Fluka) [1] [2].
e Crystallization Solvent: Petroleum ether with a boiling range of 313-333 K (40-60 °C) [1] [2].
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e Procedure: The compound was dissolved/crystallized from the petroleum ether solvent according to
the referenced procedure [2]. The specific details of the crystallization (e.g., slow evaporation, cooling
rate) are contained in the original literature source (Halpern & Maher, 1965).

Biological Relevance and Mechanistic Insights

Beyond its crystallographic properties, 2-bromoacetamide is recognized in biological contexts as a
disinfection by-product and a potent developmental toxicant [3] [4]. Its mechanism of toxicity primarily

involves disrupting the cytoskeleton.

e Cytoskeleton Disruption: Exposure to 2-bromoacetamide impairs oocyte maturation in both mice
and humans. It disrupts spindle structure and interferes with the functions of both the
microtubule and actin cytoskeletons, leading to a failure in cell division [3].

e Enzyme Inactivation: It can covalently modify proteins, leading to the inactivation of enzymes such
as liver alcohol dehydrogenase [4].

e Developmental Toxicity: It acts as a potent developmental toxicant in animal models, reducing the
rate of egg cylinder formation in mouse embryos and disrupting cell lineage differentiation [4].

The following diagram summarizes this general mechanism of cellular disruption.
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Proposed mechanism of 2-bromoacetamide-induced cellular toxicity [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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